Cas no 89292-92-2 (1H-1,2,4-Triazol-3-amine, 5-[4-[(4-fluorophenyl)methyl]-1-piperazinyl]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[4-[(4-fluorophenyl)methyl]-1-piperazinyl]-
• CAS No: 89292-92-2
• MF: C₁₃H₁₇FN₆
• MW: 276.312684774399
• CID: 605202
• PubChem ID: 13267630
• Update Time: 2025-04-19

1H-1,2,4-Triazol-3-amine, 5-[4-[(4-fluorophenyl)methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[4-[(4-fluorophenyl)methyl]-1-piperazinyl]-
• 3-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]-1H-1,2,4-triazol-5-amine
• SCHEMBL16825881
• DTXSID40533246
• 3-{4-[(4-Fluorophenyl)methyl]piperazin-1-yl}-1H-1,2,4-triazol-5-amine
• CHEMBL157553
• SCHEMBL11197047
• 1-(5-Amino-4H-1,2,4-triazol-3-yl)-4-(p-fluorobenzyl)piperazine
• 89292-92-2
• BGLDXWUPXSZGGS-UHFFFAOYSA-N

• Inchi： 1S/C13H17FN6/c14-11-3-1-10(2-4-11)9-19-5-7-20(8-6-19)13-16-12(15)17-18-13/h1-4H,5-9H2,(H3,15,16,17,18)
• InChI Key： BGLDXWUPXSZGGS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1CCN(C2=NNC(N)=N2)CC1

Computed Properties

• Exact Mass: 276.14987273g/mol
• Monoisotopic Mass: 276.14987273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.1Ų